molecular formula C3Si2 B1174932 disilicon tricarbide CAS No. 12327-32-1

disilicon tricarbide

Cat. No.: B1174932
CAS No.: 12327-32-1
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Description

Disilicon tricarbide (C₃Si₂) is a silicon-carbon compound with the chemical formula C₃Si₂, molecular weight 92.2031 g/mol, and CAS registry number 12327-32-1 . It is part of a broader class of silicon-carbide materials that have attracted attention in astrophysics and materials science.

Properties

CAS No.

12327-32-1

Molecular Formula

C3Si2

Origin of Product

United States

Comparison with Similar Compounds

Key Properties

  • Ionization Energy : The gas-phase ionization energy of C₃Si₂ is 9.2 ± 0.3 eV , determined via electron ionization (EI) methods . This value suggests moderate stability under high-energy conditions, aligning with its detection in high-temperature environments.
  • Synthesis : Early thermodynamic studies of C₃Si₂ utilized mass spectrometry under high-temperature conditions, as reported by Drowart et al. (1958) .

Astrophysical Relevance

C₃Si₂ is hypothesized to form in circumstellar envelopes (CSEs) of carbon-rich stars, alongside other silicon-carbon compounds like SiC, SiC₂, and SiC₃ . These molecules serve as precursors to silicon-carbide (SiC) dust grains, which dominate infrared emission bands in stellar environments .

Comparison with Similar Silicon-Carbon Compounds

Silicon Carbide (SiC)

  • Formula : SiC
  • Si:C Ratio : 1:1
  • Molecular Weight : 40.10 g/mol
  • Structure: Exists in cubic (3C-SiC) or hexagonal (4H-SiC, 6H-SiC) polytypes, known for extreme hardness and thermal stability.
  • Applications : Widely used in semiconductors, abrasives, and refractory materials.
  • Astrophysical Role : SiC dust grains account for ~90% of presolar silicon-carbide grains found in meteorites, originating from CSEs .

Silicon Dicarbide (SiC₂)

  • Formula : SiC₂
  • Si:C Ratio : 1:2
  • Molecular Weight : 68.11 g/mol
  • Structure : Linear or cyclic configurations, detected in the CSE of IRC +10216 .
  • Reactivity : Forms via gas-phase reactions involving atomic carbon and silicon-bearing molecules like Si₂H₆ .

Disilicon Monocarbide (Si₂C)

  • Formula : Si₂C
  • Si:C Ratio : 2:1
  • Molecular Weight : 80.17 g/mol
  • Astrophysical Detection : Observed in IRC +10216, suggesting stability under stellar outflow conditions .

Silicon Tricarbide (SiC₃) and Tetracarbide (SiC₄)

  • Formulas : SiC₃ (1:3 ratio), SiC₄ (1:4 ratio)
  • Molecular Weights : 92.21 g/mol (SiC₃), 104.22 g/mol (SiC₄)
  • Role : Intermediate species in SiC dust formation, detected in CSEs .

Lithium Boron Tricarbide (LiBC₃)

  • Formula : LiBC₃
  • Structure : Hexagonal geometry (space group P-6m2) with lattice parameters a = 2.5408 Å and c = 7.5989 Å .
  • Electronic Properties : Theoretical studies suggest metallic behavior due to lithium’s electron-donating role, contrasting with C₃Si₂’s covalent bonding .

Comparative Data Table

Compound Formula Si:C Ratio Molecular Weight (g/mol) Structure Ionization Energy (eV) Key Context
Disilicon Tricarbide C₃Si₂ 2:3 92.20 Not specified 9.2 ± 0.3 Circumstellar precursor
Silicon Carbide SiC 1:1 40.10 Cubic/Hexagonal N/A Industrial abrasives, semiconductors
Silicon Dicarbide SiC₂ 1:2 68.11 Linear/Cyclic N/A Stellar molecular factories
Disilicon Monocarbide Si₂C 2:1 80.17 Not specified N/A Detected in IRC +10216
Lithium Boron Tricarbide LiBC₃ N/A 65.80 Hexagonal (P-6m2) N/A Theoretical metallic material

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